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Introduction
Gibberellins (GAs) are a class of diterpenoid phytohormones that play a crucial role in various

plant developmental processes, including seed germination, stem elongation, and the transition

from vegetative to reproductive growth, culminating in flowering.[1] Gibberellin A1 (GA1) is a

bioactive form of gibberellin that is instrumental in mediating these responses. The application

of exogenous GA1 can be a valuable tool for researchers and drug development professionals

to induce or accelerate flowering in various plant species, particularly in genetic backgrounds

with impaired gibberellin synthesis or signaling, or under environmental conditions that are not

conducive to flowering.[1]

This document provides detailed application notes and protocols for the use of Gibberellin A1
to induce flowering, with a focus on the model organism Arabidopsis thaliana. It also includes a

summary of the GA1 signaling pathway and quantitative data from relevant studies.

Gibberellin A1 Signaling Pathway in Flowering
Induction
Gibberellin A1 induces flowering by initiating a signaling cascade that overcomes the

repression of floral integrator genes. The key components of this pathway are the

GIBBERELLIN INSENSITIVE DWARF1 (GID1) receptors and the DELLA proteins, which act as

transcriptional repressors of GA responses.[2][3]
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The signaling pathway can be summarized as follows:

GA1 Perception: Bioactive GA1 binds to the GID1 receptor in the nucleus.

GID1-DELLA Interaction: This binding event induces a conformational change in GID1,

promoting its interaction with DELLA proteins.

DELLA Degradation: The formation of the GA1-GID1-DELLA complex targets the DELLA

protein for polyubiquitination by an SCF E3 ubiquitin ligase complex, leading to its

degradation via the 26S proteasome.[2]

Derepression of Transcription Factors: In the absence of GA1, DELLA proteins bind to and

inactivate transcription factors such as SQUAMOSA PROMOTER BINDING PROTEIN-LIKE

(SPL) and PHYTOCHROME INTERACTING FACTORS (PIFs). The degradation of DELLA

proteins releases these transcription factors.

Activation of Floral Integrator Genes: The activated transcription factors can then upregulate

the expression of key floral integrator genes, including LEAFY (LFY) and SUPPRESSOR OF

OVEREXPRESSION OF CONSTANS 1 (SOC1).[2][3]

Floral Initiation: The expression of these integrator genes ultimately leads to the activation of

floral meristem identity genes, initiating the development of flowers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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